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Abstract

NCGC00029283 is a small molecule inhibitor of Werner syndrome helicase (WRN), a key
enzyme involved in DNA repair and maintenance of genomic stability.[1][2][3][4][5][6] This
document provides detailed application notes and protocols for the in vitro use of
NCGC00029283, focusing on its dosage, administration, and methods for assessing its
biological activity. The provided information is intended to guide researchers in designing and
executing experiments to investigate the effects of this compound on cellular processes.

Mechanism of Action

NCGC00029283 functions as an inhibitor of the WRN helicase, which plays a crucial role in
various DNA metabolic pathways, including DNA replication, repair, and recombination.[3] The
WRN protein possesses both 3'to 5' DNA helicase and 3' to 5' DNA exonuclease activities.[3]
Inhibition of WRN's helicase activity can lead to genomic instability, particularly in cancer cells
that are already deficient in other DNA repair pathways, a concept known as synthetic lethality.
[3] This makes WRN an attractive target for cancer therapy.

The Werner (WRN) helicase is a member of the RecQ helicase family and is essential for
maintaining genome stability. It participates in critical DNA repair pathways, including
homologous recombination and non-homologous end joining, and is also involved in resolving
stalled replication forks.[5] Inhibition of WRN by compounds like NCGC00029283 can disrupt
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these processes, leading to an accumulation of DNA damage and subsequent cell cycle arrest
or apoptosis, particularly in cancer cells with high replicative stress.

Signaling Pathway of WRN Helicase in DNA Double-
Strand Break Repair
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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